(Methylthio)methylpyrazine
Overview
Description
“(Methylthio)methylpyrazine” is a pyrazine compound that is mainly formed in food products by the Maillard reaction between sugars and proteins during cooking or roasting . It occurs naturally in tobacco .
Molecular Structure Analysis
The molecular formula of “(Methylthio)methylpyrazine” is C6H8N2S . Its molecular weight is 140.21 . The structure is available as a 2D Mol file or as a computed 3D SD file .Physical And Chemical Properties Analysis
“(Methylthio)methylpyrazine” has a density of 1.1±0.1 g/cm^3, a boiling point of 221.0±40.0 °C at 760 mmHg, and a vapor pressure of 0.2±0.4 mmHg at 25°C . Its refractive index is 1.562 .Scientific Research Applications
Biomedicine
(Methylthio)methylpyrazine has been used in the field of biomedicine . The uniform ribbon-like micelles with positively charged shells exhibit antibacterial activity against E. coli . This could potentially be used in the development of new antibacterial treatments.
Photocatalysis
The combination of methylthio-chemistry and living crystallization-driven self-assembly (CDSA) opens a new avenue to generate multi-functional CNSs for widespread applications from biomedicine to photocatalysis . This suggests that (Methylthio)methylpyrazine could be used in the development of new photocatalytic materials.
Microelectronics
(Methylthio)methylpyrazine has been used in the field of microelectronics . The uniform π-conjugated nanostructures (CNSs) from block copolymers (BCPs) containing a crystalline π-conjugated segment show appealing applications in microelectronics .
Material Science
(Methylthio)methylpyrazine has potential applications in material science . The development of facile strategies toward diverse CNSs with varying structures/functionalities is highly desired .
Chemical Synthesis
(Methylthio)methylpyrazine can be used in chemical synthesis . It is available for purchase from chemical suppliers, suggesting its use in various chemical reactions .
Chromatography
(Methylthio)methylpyrazine may also be used in chromatography . Given its unique chemical properties, it could potentially be used as a standard or a tracer in chromatographic analyses .
Safety and Hazards
properties
IUPAC Name |
3,5-dimethyl-2-methylsulfanylpyrazine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2S/c1-5-4-8-7(10-3)6(2)9-5/h4H,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WVLCKAWPCLTOOS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C(C(=N1)C)SC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10N2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
154.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methylthio-3,5-methylpyrazine | |
CAS RN |
67952-65-2 |
Source
|
| Record name | Pyrazine, methyl(methylthio)- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[5-({[(2-methoxyphenyl)carbamoyl]methyl}sulfanyl)-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-2-yl]-N-(2-phenylethyl)propanamide](/img/structure/B2798740.png)
![2-[3-[2-(3,4-dimethoxyphenyl)ethyl]-2,4-dioxo-3,4-dihydropyrido[2,3-d]pyrimidin-1(2H)-yl]acetamide](/img/structure/B2798742.png)
![N-(2-(4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)ethyl)-4-(1H-pyrrol-1-yl)benzamide](/img/structure/B2798743.png)
![2-(3'-(4-fluorophenyl)-2,4'-dioxospiro[indoline-3,2'-thiazolidin]-1-yl)-N-(m-tolyl)acetamide](/img/structure/B2798752.png)
![2-[3-(benzenesulfonyl)-6-ethyl-4-oxo-1,4-dihydroquinolin-1-yl]-N-phenylacetamide](/img/structure/B2798762.png)
![2-[4-[(6-Cyclopropylpyridazin-3-yl)oxymethyl]piperidin-1-yl]-4,6-dimethylpyrimidine](/img/structure/B2798763.png)